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Compound of Interest

Compound Name: 2-Acetonaphthone

Cat. No.: B072118 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Acetonaphthone

This document provides a comprehensive overview of the safety data and handling precautions

for 2-Acetonaphthone (CAS No: 93-08-3). It is intended for researchers, scientists, and

professionals in drug development and other fields who may handle this compound. The guide

consolidates critical safety information, outlines detailed handling protocols, and presents data

in a structured format for clarity and ease of use.

Chemical and Physical Properties
2-Acetonaphthone is an aromatic ketone that appears as a white to light yellow crystalline

solid.[1][2][3] It possesses a characteristic aromatic, orange-blossom-like odor.[1][3][4][5] It is

generally insoluble in water but soluble in various organic solvents, including ethanol, ether,

and chloroform.[1][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b072118?utm_src=pdf-interest
https://www.benchchem.com/product/b072118?utm_src=pdf-body
https://www.benchchem.com/product/b072118?utm_src=pdf-body
https://www.benchchem.com/product/b072118?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-acetonaphthone-dic1219.html
https://pim-resources.coleparmer.com/sds/11647.pdf
https://www.orgchemboulder.com/SDS/2-acetonaphthone;%2093-08-8.pdf
https://wap.guidechem.com/encyclopedia/2-acetonaphthone-dic1219.html
https://www.orgchemboulder.com/SDS/2-acetonaphthone;%2093-08-8.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8272988.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8272988_EN.htm
https://wap.guidechem.com/encyclopedia/2-acetonaphthone-dic1219.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8272988_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 93-08-3 [2][3][6]

Molecular Formula C₁₂H₁₀O [1][6][7]

Molecular Weight 170.21 g/mol [6]

Appearance
White to light yellow crystalline

solid/powder
[1][2][3][5]

Odor Aromatic, orange-blossom like [1][3][5]

Melting Point 52-56 °C (127.4 - 132.8 °F) [3][4][6][8][9]

Boiling Point 300-302 °C (572 - 573.8 °F) [3][6][9]

Flash Point 168 °C (334.4 °F) [2][3][8][9]

Density 1.12 g/mL at 25 °C [4][6]

Water Solubility Insoluble / 0.272 g/L [1][5][6]

Hazard Identification and GHS Classification
2-Acetonaphthone is classified as a hazardous chemical.[3] The primary health hazards

include acute oral toxicity, skin irritation, and serious eye irritation.[2][10] It may also cause

respiratory irritation.[2][10] Environmentally, it is recognized as being toxic to aquatic life, with

long-lasting effects.[8][10]
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Hazard
Classificati
on

GHS
Category

Pictogram
Signal
Word

Hazard
Statement

Source(s)

Acute Oral

Toxicity
Category 4

GHS07

(Irritant)
Warning

H302:

Harmful if

swallowed

[3][8][10]

Skin

Corrosion/Irrit

ation

Category 2
GHS07

(Irritant)
Warning

H315:

Causes skin

irritation

[10]

Serious Eye

Damage/Irrita

tion

Category 2
GHS07

(Irritant)
Warning

H319:

Causes

serious eye

irritation

[10]

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3
GHS07

(Irritant)
Warning

H335: May

cause

respiratory

irritation

[10]

Hazardous to

the Aquatic

Environment,

Chronic

Category 2

GHS09

(Environment

al)

(none)

H411: Toxic

to aquatic life

with long

lasting effects

[8]

Toxicological Information
The toxicological properties of 2-Acetonaphthone have not been fully investigated.[2]

However, available data indicates moderate toxicity. It is harmful if swallowed and causes

irritation upon contact with skin, eyes, or the respiratory tract.[2][10] There is limited evidence

regarding its long-term carcinogenicity, but caution is advised due to its structural similarity to

polycyclic aromatic hydrocarbons.[1] It is not currently listed as a carcinogen by major

regulatory agencies.
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Toxicity Data Value Species Source(s)

LD50 (Oral) 599 mg/kg Mouse

Experimental Protocols: Safe Handling and Storage
Adherence to stringent safety protocols is mandatory when handling 2-Acetonaphthone to

minimize exposure risk.[11]

Engineering Controls
Work should be conducted in a well-ventilated area.[2][11] The use of a chemical fume hood or

other local exhaust ventilation is strongly recommended to control airborne levels.[2][3]

Facilities must be equipped with an accessible eyewash station and a safety shower.[2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required for handling this compound:

Eye and Face Protection: Wear appropriate chemical safety goggles or a face shield as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2]

Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and a lab coat or

other protective clothing to prevent skin contact.[2][8]

Respiratory Protection: If there is a risk of overexposure or if dust is generated, a

NIOSH/MSHA or European Standard EN 149 approved respirator (such as a type N95 dust

mask) must be used.[2]

General Hygiene and Handling Practices
Avoid all personal contact, including the inhalation of dust or vapors.[11][12]

Wash hands and any exposed skin thoroughly after handling.[2][9]

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[10]
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Avoid generating dust.[2][3]

Remove contaminated clothing and wash it before reuse.[2]

Storage
Store 2-Acetonaphthone in a cool, dry, and well-ventilated area.[1][2][11] Keep containers

tightly closed to prevent contamination and moisture ingress.[2][11] Store away from

incompatible substances such as strong oxidizing agents, strong bases, and strong reducing

agents.[3][8][9][11]

Emergency Procedures
First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][8]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes.[2] If skin irritation occurs or persists, get

medical advice/attention.[8][10]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth with

water.[8][9][10] Do NOT induce vomiting. If the person is conscious and alert, give 2-4

cupfuls of milk or water to drink.[2]

Inhalation: Remove the person from exposure to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek medical

attention.[2][8]

Spill Response Workflow
In the event of a spill, a structured response is critical to ensure safety and minimize

environmental contamination. The following workflow should be followed.
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Spill Detected

Assess Situation
(Size, Location, Hazards)

Evacuate Immediate Area
Restrict Access

Don Proper PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill
(Prevent Spread)

Clean Up Spill
- Sweep up solid material
- Avoid generating dust

Collect Waste
Place in a labeled, sealed container

Decontaminate Area
Wash with soap and water

Dispose of Waste
Follow institutional and

local regulations

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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